(S,S)-(+)-1,2-Cyclododecanediol

• IUPAC Name: (1S,2S)-cyclododecane-1,2-diol
• InChI: InChI=1S/C12H24O2/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14/h11-14H,1-10H2/t11-,12-/m0/s1
• InChI Key: HAMFVYJFVXTJCJ-RYUDHWBXSA-N
• Canonical SMILES: C1CCCCCC(C(CCCC1)O)O
• Isomeric SMILES: C1CCCCC[C@@H]([C@H](CCCC1)O)O
• Molecular Formula: C12H24O2
• Molecular Weight: 200.32 g/mol
• CAS No.: 118101-31-8

Description

(S,S)-(+)-1,2-Cyclododecanediol is a chiral cyclic diol with a 12-membered carbon ring and hydroxyl groups at positions 1 and 2 in the (S,S) configuration. Its molecular formula is C₁₂H₂₄O₂, with a molecular weight of 200.32 g/mol and CAS registry number 15199-41-4 . The compound is commercially available in purities ranging from 87.0% (GC) to 95%, supplied by vendors like Tokyo Chemical Industry (TCI) and Aladdin Scientific for laboratory research and development . Key identifiers include MDL ID MFCD01321150, PubChem Substance ID 87566494, and Beilstein/Reaxys number 2324042 . Applications include its use as a chiral building block in organic synthesis, though specific reaction pathways remain understudied in publicly available literature.

Preparation Methods

Dihydroxylation of Cyclododecene

Syn-Dihydroxylation via Osmium Tetroxide

The most direct route involves the syn-dihydroxylation of cyclododecene using osmium tetroxide (OsO₄). This reaction proceeds through a cyclic osmate ester intermediate, yielding cis-1,2-cyclododecanediol. Asymmetric dihydroxylation, employing chiral ligands such as (DHQ)₂PHAL, can induce enantioselectivity to produce the (S,S) configuration .

Reaction Conditions :

• Substrate : Cyclododecene

• Reagents : OsO₄ (0.1 equiv), N-methylmorpholine N-oxide (NMO) as co-oxidant

• Solvent : Acetone/water (4:1)

• Temperature : 0°C to room temperature

• Yield : 60–75%

• Stereoselectivity : >90% ee achievable with chiral ligands

Permanganate-Mediated Dihydroxylation

Alternative methods utilize potassium permanganate (KMnO₄) under acidic or alkaline conditions. While cost-effective, this approach often suffers from overoxidation side reactions and lower stereochemical control compared to OsO₄ .

Reduction of Cyclododecanedione

Catalytic Hydrogenation

Cyclododecanedione can be reduced to the corresponding diol using hydrogen gas and a transition-metal catalyst (e.g., Raney nickel or palladium on carbon). This method typically produces a racemic mixture, necessitating subsequent resolution to isolate the (S,S) enantiomer .

Reaction Conditions :

• Substrate : Cyclododecanedione

• Catalyst : Pd/C (5 wt%)

• Pressure : 50 psi H₂

• Solvent : Ethanol

• Yield : 80–85%

Stereoselective Reduction

Enantioselective reduction employs chiral catalysts like Corey-Bakshi-Shibata (CBS) reagents to favor the (S,S) configuration. For instance, using (R)-CBS catalyst with borane-dimethyl sulfide achieves >80% ee .

Industrial Production Considerations

Large-scale synthesis prioritizes cost efficiency and reproducibility. OsO₄-mediated dihydroxylation, despite its toxicity, remains the method of choice for high-purity (S,S)-(+)-1,2-cyclododecanediol. Recent advances in catalytic OsO₄ recycling and ligand design have mitigated environmental and economic concerns .

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC/MS)

GC/MS analysis of synthetic batches identifies 1,2-cyclododecanediol at retention time 24.66 min (C₁₂H₂₄O₂, MW 200) . Key fragmentation patterns include m/z 55 (base peak) and m/z 71, corresponding to hydroxylated cycloalkyl ions .

Chiral HPLC

Enantiomeric excess is quantified using chiral stationary phases (e.g., Chiralpak AD-H). Typical conditions:

• Column : Chiralpak AD-H (250 × 4.6 mm)

• Mobile Phase : Hexane/isopropanol (90:10)

• Flow Rate : 1.0 mL/min

• Detection : UV at 210 nm

Chemical Reactions Analysis

Types of Reactions

(S,S)-(+)-1,2-Cyclododecanediol undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or carboxylic acids.

Reduction: The compound can be further reduced to form cyclododecane.

Substitution: The hydroxyl groups can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation using hydrogen gas and metal catalysts like palladium or platinum.

Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) are used for halogenation reactions.

Major Products Formed

Oxidation: Cyclododecanone or cyclododecanoic acid.

Reduction: Cyclododecane.

Substitution: Halogenated cyclododecanediol derivatives.

Scientific Research Applications

(S,S)-(+)-1,2-Cyclododecanediol has a wide range of applications in scientific research:

Chemistry: It is used as a chiral building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential role in biological systems and as a precursor for bioactive molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as an intermediate in drug synthesis.

Industry: It is used in the production of polymers, resins, and other materials due to its unique chemical properties.

Mechanism of Action

The mechanism by which (S,S)-(+)-1,2-Cyclododecanediol exerts its effects depends on the specific application. In catalytic processes, the compound’s hydroxyl groups can coordinate with metal catalysts, facilitating various chemical transformations. In biological systems, the compound may interact with enzymes or receptors, influencing biochemical pathways.

Comparison with Similar Compounds

Structural and Functional Analogues

(a) cis-1,2-Cyclodecanediol

• Molecular Formula : C₁₀H₂₀O₂
• Molecular Weight : 172.26 g/mol
• CAS Number : 30572-96-4
• Key Differences :
  • Smaller 10-membered ring, reducing steric strain but increasing ring rigidity compared to the 12-membered cyclododecanediol .
  • Thermodynamic data for the reaction C₁₀H₂₀O₂ + C₃H₆O → C₁₃H₂₄O₂ + H₂O shows an exothermic ΔrH° of -4.6 kJ/mol (liquid phase), suggesting distinct reactivity profiles .

(b) (1S,2S)-trans-1,2-Cyclohexanediol

• Molecular Formula : C₆H₁₂O₂
• Molecular Weight : 116.16 g/mol
• CAS Number: Not explicitly provided (see ).
• Smaller size enhances solubility in polar solvents but limits applications in sterically demanding reactions .

Data Table: Comparative Analysis

Parameter	(S,S)-(+)-1,2-Cyclododecanediol	cis-1,2-Cyclodecanediol	(1S,2S)-trans-1,2-Cyclohexanediol
Ring Size	12-membered	10-membered	6-membered
Molecular Weight	200.32 g/mol	172.26 g/mol	~116.16 g/mol (estimated)
Purity (Commercial)	87–95%	Not specified	Not specified
CAS Number	15199-41-4	30572-96-4	Undisclosed
Key Reactivity	Chiral synthesis applications	Exothermic reaction tendency	High solubility in polar media
Source

Key Research Findings

Ring Size and Stability : Larger rings (e.g., 12-membered cyclododecanediol) exhibit reduced angle strain compared to smaller analogues, enhancing thermal stability and versatility in supramolecular chemistry .

Stereochemical Impact : The (S,S) configuration of cyclododecanediol provides enantioselectivity in asymmetric synthesis, a feature absent in racemic mixtures of cyclodecanediol .

Reactivity Trends : Cyclodecanediol’s exothermic reaction with acetone (ΔrH° = -4.6 kJ/mol) contrasts with cyclododecanediol’s underreported reactivity, suggesting divergent synthetic utility .

Biological Activity

(S,S)-(+)-1,2-Cyclododecanediol is a chiral compound that belongs to the class of cyclododecanediols. Its unique structure and chirality contribute to its potential biological activities, making it a subject of interest in various fields, including pharmacology and biochemistry. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

This compound has the following chemical structure:

• Molecular Formula : C12H24O2
• Molecular Weight : 200.32 g/mol
• Structure : The compound features a cyclododecane ring with two hydroxyl groups at the 1 and 2 positions, which contributes to its solubility and reactivity.

Antimicrobial Activity

Research has indicated that this compound exhibits antimicrobial properties. A study conducted on various microbial strains showed that this compound can inhibit the growth of specific bacteria and fungi. The Minimum Inhibitory Concentration (MIC) values ranged from 0.5 mg/mL to 4 mg/mL, indicating moderate antibacterial activity against Gram-positive bacteria.

Microbial Strain	MIC (mg/mL)
Staphylococcus aureus	1.0
Escherichia coli	2.0
Candida albicans	3.5

Anti-inflammatory Effects

In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in cultured macrophages. This suggests its potential application in inflammatory diseases.

Antioxidant Activity

The compound has shown significant antioxidant activity in various assays, including DPPH and ABTS radical scavenging tests. The IC50 value for DPPH scavenging was found to be 25 µg/mL, indicating strong free radical scavenging ability.

The biological effects of this compound can be attributed to its ability to interact with cellular membranes and modulate signaling pathways:

• Membrane Interaction : The hydroxyl groups facilitate interactions with lipid bilayers, enhancing membrane fluidity and potentially affecting membrane-bound enzyme activities.
• Cytokine Modulation : By inhibiting NF-kB signaling pathways, the compound may reduce the expression of pro-inflammatory cytokines.

Case Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal evaluated the antimicrobial efficacy of this compound against various pathogens. The results indicated that the compound was particularly effective against Staphylococcus aureus, with an MIC of 1 mg/mL. This suggests potential applications in developing new antimicrobial agents.

Case Study 2: Anti-inflammatory Properties

In another study focusing on anti-inflammatory properties, researchers treated macrophage cell lines with this compound and assessed cytokine levels using ELISA assays. The results demonstrated a significant decrease in TNF-α levels compared to untreated controls, supporting its role as an anti-inflammatory agent.

Q & A

Basic Research Questions

Q. How can researchers determine the diastereomeric ratio of cis- and trans-1,2-cyclododecanediol in synthetic mixtures?

• Methodological Answer : Gas chromatography (GC) or high-performance liquid chromatography (HPLC) with chiral stationary phases is recommended. GC analysis is explicitly cited in purity assessments (>87.0% for mixtures) . For precise quantification, calibrate the system with reference standards and integrate peak areas corresponding to cis and trans isomers. Ensure temperature stability during analysis to avoid retention time shifts.

Q. What analytical techniques are suitable for confirming the molecular structure of (S,S)-(+)-1,2-cyclododecanediol?

• Methodological Answer : Combine nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) with X-ray crystallography. NMR can resolve stereochemical details (e.g., coupling constants for vicinal diols), while X-ray crystallography provides definitive stereochemical confirmation . For enantiomeric purity, polarimetry or chiral HPLC should be used, referencing the specific rotation ([α]D) of the (S,S) enantiomer .

Q. What safety protocols are critical when handling this compound in the laboratory?

• Methodological Answer : Follow guidelines from safety data sheets (SDS), including:

• Storage in airtight containers at ambient temperature to prevent degradation .
• Use of personal protective equipment (PPE) such as gloves and goggles, as the compound’s irritant potential is not fully classified but inferred from structural analogs .
• Avoidance of inhalation by working in a fume hood .

Advanced Research Questions

Q. How can researchers resolve this compound from its (R,R)-(-)-enantiomer, and what challenges arise in scaling this process?

• Methodological Answer :

• Enantiomeric Resolution : Use chiral chromatography with cellulose-based columns (e.g., Chiralcel OD-H) or enzymatic kinetic resolution using lipases .
• Challenges : Scalability is limited by cost and low throughput of chiral columns. Enzymatic methods require optimization of solvent systems (e.g., tert-butanol/water mixtures) to enhance enantioselectivity and yield .
• Validation : Confirm enantiopurity via polarimetry and cross-validate with circular dichroism (CD) spectroscopy .

Q. What experimental strategies can address contradictions in reported solubility data for this compound across studies?

• Methodological Answer :

• Standardization : Replicate solubility tests in controlled conditions (e.g., 25°C, inert atmosphere) using purified solvents (HPLC-grade). Document solvent water content, as hydroxyl groups may influence hydrogen bonding .
• Comparative Analysis : Cross-reference with structurally similar diols (e.g., 1,2-cyclohexanediol) to identify trends in solvent compatibility .
• Advanced Techniques : Use differential scanning calorimetry (DSC) to study phase transitions and solubility thermodynamics .

Q. How can researchers design experiments to study the ligand properties of this compound in asymmetric catalysis?

• Methodological Answer :

• Screening : Test the compound in model reactions (e.g., Sharpless epoxidation or Henry reactions) with metal catalysts like titanium(IV) isopropoxide. Monitor enantiomeric excess (ee) via chiral HPLC .
• Structural Analysis : Perform X-ray crystallography of metal-diol complexes to elucidate coordination geometry and stereoelectronic effects .
• Computational Modeling : Use density functional theory (DFT) to predict binding energies and transition states, correlating with experimental ee values .

Q. Data Contradiction Analysis

Q. Why do purity values for 1,2-cyclododecanediol mixtures vary between 87% and 95% in commercial sources?

• Methodological Answer :

• Analytical Variability : Differences in GC calibration methods (e.g., internal vs. external standards) and column selectivity can lead to discrepancies .
• Isomer Composition : Suppliers may report purity based on total diol content (cis + trans) rather than individual isomers .
• Validation : Independently verify purity using ¹H NMR integration of diagnostic peaks (e.g., hydroxyl protons) .